N-{2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]phenyl}butanamide

• IUPAC Name: N-[2-(5-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylphenyl]butanamide
• InChI: InChI=1S/C22H19N3OS2/c1-2-8-19(26)25-17-11-6-7-12-18(17)28-22-20-16(15-9-4-3-5-10-15)13-27-21(20)23-14-24-22/h3-7,9-14H,2,8H2,1H3,(H,25,26)
• InChI Key: RPQFHSOTKCWCCP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC=C1SC2=NC=NC3=C2C(=CS3)C4=CC=CC=C4
• Molecular Formula: C22H19N3OS2
• Molecular Weight: 405.5 g/mol

Description

N-{2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]phenyl}butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and biological research. This compound is an inhibitor of certain enzymes that are involved in cellular processes, making it a promising candidate for the treatment of various diseases. In

Mechanism of Action

The mechanism of action of N-{2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]phenyl}butanamide involves the inhibition of certain enzymes that are involved in cellular processes, including the progression of cancer and other diseases. This compound binds to the active site of these enzymes, preventing their activity and thereby inhibiting the progression of the disease.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in various studies. This compound has been shown to inhibit the activity of certain enzymes that are involved in the progression of cancer and other diseases, leading to the inhibition of disease progression. Additionally, this compound has been shown to have minimal toxicity and side effects, making it a promising candidate for further research and development.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]phenyl}butanamide is its high potency and selectivity for certain enzymes, making it an effective inhibitor of disease progression. Additionally, this compound has been shown to have minimal toxicity and side effects, making it a promising candidate for further research and development. However, one of the limitations of this compound is its complex synthesis method, which may limit its widespread use in research and development.

Future Directions

There are several future directions for the research and development of N-{2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]phenyl}butanamide. One potential direction is the optimization of the synthesis method to provide a more efficient and cost-effective approach to the production of this compound. Additionally, further studies are needed to explore the potential applications of this compound in drug development and medicinal chemistry. Finally, future research should focus on the development of more potent and selective inhibitors of the enzymes targeted by this compound, with the goal of developing more effective treatments for various diseases.

Scientific Research Applications

N-{2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]phenyl}butanamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been shown to inhibit the activity of certain enzymes that are involved in the progression of cancer and other diseases. In drug development, this compound has been used as a lead compound to design and develop more potent and selective inhibitors of these enzymes. In biological research, this compound has been used to study the role of these enzymes in cellular processes and disease progression.